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Compound of Interest

Compound Name: Dodecyl isobutyrate

Cat. No.: B1330305 Get Quote

For researchers, scientists, and drug development professionals, ensuring a safe laboratory

environment is paramount. This guide provides essential, immediate safety and logistical

information for handling Dodecyl isobutyrate, including detailed operational and disposal

plans. By adhering to these procedural, step-by-step guidelines, you can minimize risks and

ensure the integrity of your work.

Chemical Identifier: Dodecyl Isobutyrate

Property Value

CAS Number 6624-71-1

Appearance Colorless clear liquid (est)[1]

Flash Point 274.00 °F TCC ( 134.44 °C. )[1]

Boiling Point 299.00 °C. @ 760.00 mm Hg[1]

Solubility Insoluble in water; Soluble in alcohol[1]

Immediate Safety and Personal Protective
Equipment (PPE)
Dodecyl isobutyrate can cause skin and eye irritation and may cause sensitization by skin

contact.[2] Therefore, stringent adherence to PPE protocols is mandatory.
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Recommended Personal Protective Equipment (PPE)

Protection Type Specific Recommendations Rationale

Hand Protection

Chemical-resistant gloves

(e.g., Nitrile, Neoprene).[3]

Change gloves every 30-60

minutes or immediately if

contaminated or damaged.[4]

To prevent skin contact, which

can cause irritation and

sensitization.[2] Thicker gloves

generally offer better

protection.[4]

Eye and Face Protection

Chemical safety goggles. A

face shield should be used in

combination with goggles

when there is a potential for

splashing.[3]

To protect against splashes

that can cause serious eye

damage.[5]

Skin and Body Protection

Laboratory coat. For larger

quantities or where splashing

is likely, a chemical-resistant

apron or coveralls should be

worn.[6]

To prevent skin contact with

clothing.[7]

Respiratory Protection

Use in a well-ventilated area. If

vapors or mists are generated,

use a NIOSH-approved

respirator with an appropriate

cartridge.

To avoid inhalation which may

cause respiratory irritation.[8]

Handling and Storage Protocol

Adherence to proper handling and storage procedures is critical to maintaining a safe

laboratory environment.
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Procedure Step-by-Step Guidance

Handling

1. Ensure adequate ventilation.[9] 2. Wear all

required PPE.[7] 3. Avoid contact with skin and

eyes.[10] 4. Do not eat, drink, or smoke in the

handling area.[2] 5. Ground and bond

containers when transferring material to prevent

static discharge.[9]

Storage

1. Keep container tightly closed in a dry and

well-ventilated place.[2][9] 2. Store away from

heat, sparks, open flames, and other ignition

sources.[9] 3. Store in a cool place.[7][9] 4.

Incompatible with strong oxidizing agents.[7][11]

Operational and Disposal Plans
A clear plan for both routine operations and in the event of a spill, as well as for final disposal,

is essential.

Spill Response Protocol

Immediate Actions Containment & Cleanup Final Steps

Evacuate Area Ensure Adequate VentilationIf safe Remove Ignition Sources Don Appropriate PPE Contain Spill with Inert Absorbent Collect and Place in Sealed Container Decontaminate Spill Area Dispose of Waste

Click to download full resolution via product page

Caption: Workflow for handling a Dodecyl isobutyrate spill.

In the event of a spill, do not allow the product to enter drains.[2] Absorb the spill with inert

material (e.g., sand, silica gel) and collect it in a suitable, closed container for disposal.[11]

Disposal Plan
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Chemical waste must be managed responsibly to protect the environment. Dodecyl
isobutyrate is very toxic to aquatic life with long-lasting effects.[2]

Dodecyl Isobutyrate Waste

Collect in a Labeled, Sealed Container

Segregate from Incompatible Waste

Transfer to a Licensed Waste Management Company

Complete Waste Manifest

Proper Disposal

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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